Cas no 2088942-95-2 (Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)-)
Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)-
-
- MDL: MFCD31009120
- Inchi: 1S/C8H5ClF3NO4S/c1-18(16,17)4-2-5(8(10,11)12)7(9)6(3-4)13(14)15/h2-3H,1H3
- InChI Key: IMVWAVUZSSACNQ-UHFFFAOYSA-N
- SMILES: C1([N+]([O-])=O)=CC(S(C)(=O)=O)=CC(C(F)(F)F)=C1Cl
Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB278803-1 g |
2-Chloro-5-(methylsulfonyl)-3-nitrobenzotrifluoride; . |
2088942-95-2 | 1 g |
€490.00 | 2023-07-20 | ||
| abcr | AB278803-5 g |
2-Chloro-5-(methylsulfonyl)-3-nitrobenzotrifluoride; . |
2088942-95-2 | 5 g |
€1,090.00 | 2023-07-20 | ||
| abcr | AB278803-1g |
2-Chloro-5-(methylsulfonyl)-3-nitrobenzotrifluoride; . |
2088942-95-2 | 1g |
€490.00 | 2025-02-17 | ||
| abcr | AB278803-5g |
2-Chloro-5-(methylsulfonyl)-3-nitrobenzotrifluoride; . |
2088942-95-2 | 5g |
€1090.00 | 2025-02-17 |
Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)- Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)-
Recent Advances in the Study of Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)- (CAS: 2088942-95-2)
The compound Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)- (CAS: 2088942-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitroaromatic compound, characterized by its unique trifluoromethyl and methylsulfonyl substituents, exhibits promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.
One of the key findings from recent research is the compound's role as a potent inhibitor of specific bacterial enzymes, such as dihydrofolate reductase (DHFR). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2088942-95-2 exhibit strong binding affinity to DHFR, a critical enzyme in bacterial folate synthesis. The study highlighted the compound's ability to disrupt bacterial growth, making it a potential candidate for combating antibiotic-resistant strains. Molecular docking simulations further revealed that the trifluoromethyl group enhances hydrophobic interactions within the enzyme's active site, thereby improving inhibitory efficacy.
In addition to its antimicrobial properties, 2088942-95-2 has been investigated for its potential in cancer therapy. A preclinical study conducted by researchers at the National Cancer Institute explored the compound's cytotoxic effects on various cancer cell lines, including breast and lung carcinomas. The results indicated that the nitroaromatic moiety facilitates the generation of reactive oxygen species (ROS), leading to oxidative stress and apoptosis in cancer cells. Notably, the methylsulfonyl group was found to enhance cellular uptake, further amplifying the compound's therapeutic effects. These findings suggest that 2088942-95-2 could serve as a scaffold for designing next-generation chemotherapeutic agents.
The synthetic accessibility of 2088942-95-2 has also been a focal point of recent research. A 2024 paper in Organic Letters detailed an optimized multi-step synthesis route, achieving a 65% overall yield. The protocol emphasized the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group, followed by nitration and sulfonylation steps. This advancement not only improves the scalability of production but also opens avenues for structural modifications to enhance bioactivity. Researchers are now exploring the incorporation of heterocyclic rings to further diversify the compound's pharmacological profile.
Despite these promising developments, challenges remain in the clinical translation of 2088942-95-2. Pharmacokinetic studies have identified issues such as moderate plasma stability and variable tissue distribution, which may limit its therapeutic window. However, ongoing research aims to address these limitations through prodrug strategies and nanoparticle-based delivery systems. For instance, a recent pilot study demonstrated that encapsulating 2088942-95-2 in lipid nanoparticles significantly improved its bioavailability and targeted delivery to tumor sites in murine models.
In conclusion, Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)- (CAS: 2088942-95-2) represents a versatile and pharmacologically active compound with broad applications in antimicrobial and anticancer research. Continued investigation into its mechanism of action, synthetic optimization, and delivery systems will be crucial for unlocking its full therapeutic potential. The compound's unique structural features and demonstrated bioactivities position it as a valuable asset in the ongoing quest for innovative pharmaceutical solutions.
2088942-95-2 (Benzene, 2-chloro-5-(methylsulfonyl)-1-nitro-3-(trifluoromethyl)-) Related Products
- 150690-61-2(Benzene, 1-[(4-chlorophenyl)sulfonyl]-4-nitro-2-(trifluoromethyl)-)
- 1858250-56-2(.)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)